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Compound of Interest

Compound Name: Methyl 2-ethyl-3-methoxybenzoate

Cat. No.: B1355379 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 2-ethyl-3-methoxybenzoate could

not be located. The following disposal procedures are based on the safety data for structurally

similar compounds, including various benzoate esters, and general principles of laboratory

chemical waste management. These guidelines are intended to provide essential safety and

logistical information. However, it is imperative to consult with your institution's Environmental

Health and Safety (EHS) department for specific disposal protocols that comply with local,

state, and federal regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure you are in a well-ventilated area, preferably

within a chemical fume hood. Always wear appropriate Personal Protective Equipment (PPE),

including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

Summary of Key Chemical Data (Based on Similar
Compounds)
The following table summarizes typical properties and hazards of benzoate esters, which may

be similar to those of Methyl 2-ethyl-3-methoxybenzoate. This information should be used as

a general guideline for initial risk assessment.
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Property
Anticipated Value/Classification (Based
on Analogs)

Physical State Likely a liquid or low-melting solid.

Hazards

May be harmful if swallowed, cause skin and

eye irritation, and may cause respiratory

irritation. Benzoate esters are often classified as

combustible liquids.

GHS Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P280:

Wear protective gloves/ eye protection/ face

protection. P301 + P312: IF SWALLOWED: Call

a POISON CENTER/doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water. P305 + P351 + P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. P501: Dispose of

contents/ container to an approved waste

disposal plant.

Incompatibilities Strong oxidizing agents, strong bases.

Step-by-Step Disposal Protocol
This protocol outlines the recommended steps for the safe disposal of Methyl 2-ethyl-3-
methoxybenzoate.

Step 1: Waste Identification and Segregation

Characterize the Waste: Identify the waste as a non-halogenated organic solvent.
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Segregate: Do not mix this waste with other waste streams, particularly halogenated

solvents, strong acids, bases, or oxidizers.[1][2][3] Incompatible wastes can react violently or

produce hazardous gases.

Step 2: Containerization

Select an Appropriate Container: Use a clean, dry, and chemically compatible container,

typically a high-density polyethylene (HDPE) or glass bottle designated for non-halogenated

organic waste.[1][4]

Label the Container: Attach a hazardous waste label to the container immediately. The label

should include:

The full chemical name: "Methyl 2-ethyl-3-methoxybenzoate"

The words "Hazardous Waste"

The primary hazards (e.g., "Combustible," "Irritant")

The date accumulation started.

Your name and laboratory information.

Step 3: Waste Accumulation and Storage

Transfer the Waste: Carefully pour the waste into the labeled container, avoiding splashes.

Secure the Container: Keep the container tightly sealed except when adding more waste.[1]

Storage Location: Store the waste container in a designated satellite accumulation area

within the laboratory. This area should be in a well-ventilated location, away from heat

sources and direct sunlight, and ideally within secondary containment to catch any potential

leaks.[4]

Step 4: Disposal Request and Pickup

Consult EHS: Contact your institution's EHS department to schedule a waste pickup. Follow

their specific procedures for requesting a pickup.
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Prepare for Pickup: Ensure the waste container is clean on the outside and the label is

legible.

Accidental Spill Protocol
In the event of a small spill:

Evacuate and Ventilate: If the spill is significant or in a poorly ventilated area, evacuate the

immediate area and ensure adequate ventilation.

Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or commercial

sorbent pads to absorb the spilled liquid.[5]

Collect the Waste: Carefully scoop the absorbent material into a designated hazardous

waste container.

Decontaminate the Area: Clean the spill area with soap and water.

Dispose of Contaminated Materials: All materials used for cleanup (gloves, absorbent, etc.)

must be disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Methyl 2-ethyl-3-
methoxybenzoate.
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Caption: Disposal workflow for Methyl 2-ethyl-3-methoxybenzoate.

By adhering to these general guidelines and, most importantly, the specific protocols provided

by your institution's EHS department, you can ensure the safe and compliant disposal of

Methyl 2-ethyl-3-methoxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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